Cas no 64063-38-3 (2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride)

2,6-Dichloro-3-methylbenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its dichloro-methyl substitution pattern enhances reactivity and selectivity in electrophilic aromatic substitution and nucleophilic displacement reactions. The compound serves as a key intermediate in pharmaceutical and agrochemical applications, enabling the introduction of sulfonyl groups into target molecules. Its stability under standard conditions and compatibility with various solvents make it a practical choice for laboratory and industrial processes. The electron-withdrawing chloro groups further improve its utility in reactions requiring activated sulfonyl chloride derivatives. Proper handling is essential due to its moisture sensitivity and potential corrosivity.
2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride structure
64063-38-3 structure
Product name:2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride
CAS No:64063-38-3
MF:C7H5Cl3O2S
MW:259.537398099899
CID:1665539
PubChem ID:16769922

2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 2,6-dichloro-3-methyl-
    • SCHEMBL149954
    • EN300-30729
    • AKOS000125871
    • 2,6-dichloro-3-methylbenzene-1-sulfonyl chloride
    • 64063-38-3
    • G45055
    • 2,6-dichloro-3-methylbenzenesulfonyl chloride
    • CS-0245604
    • 2,6-dichloro-3-methylbenzene-1-sulfonylchloride
    • 2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride
    • Inchi: InChI=1S/C7H5Cl3O2S/c1-4-2-3-5(8)7(6(4)9)13(10,11)12/h2-3H,1H3
    • InChI Key: MECQULFAAYGDDW-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=C(C=C1)Cl)S(=O)(=O)Cl)Cl

Computed Properties

  • Exact Mass: 257.90775
  • Monoisotopic Mass: 257.907584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14

2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-30729-5.0g
2,6-dichloro-3-methylbenzene-1-sulfonyl chloride
64063-38-3 95%
5.0g
$1364.0 2023-02-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1316274-250mg
2,6-Dichloro-3-methylbenzene-1-sulfonyl chloride
64063-38-3 95%
250mg
¥4399 2023-04-13
Alichem
A010010363-250mg
2,6-Dichloro-3-methylbenzenesulfonyl chloride
64063-38-3 97%
250mg
$499.20 2023-09-01
Enamine
EN300-30729-0.25g
2,6-dichloro-3-methylbenzene-1-sulfonyl chloride
64063-38-3 95%
0.25g
$188.0 2023-02-14
1PlusChem
1P019LSE-1g
2,6-dichloro-3-methylbenzene-1-sulfonyl chloride
64063-38-3 95%
1g
$637.00 2025-03-03
1PlusChem
1P019LSE-250mg
2,6-dichloro-3-methylbenzene-1-sulfonyl chloride
64063-38-3 95%
250mg
$280.00 2025-03-03
Aaron
AR019M0Q-500mg
2,6-dichloro-3-methylbenzene-1-sulfonyl chloride
64063-38-3 95%
500mg
$511.00 2025-02-08
1PlusChem
1P019LSE-5g
2,6-dichloro-3-methylbenzene-1-sulfonyl chloride
64063-38-3 95%
5g
$1551.00 2025-03-16
A2B Chem LLC
AV26958-10g
2,6-dichloro-3-methylbenzene-1-sulfonyl chloride
64063-38-3 95%
10g
$2166.00 2024-04-19
A2B Chem LLC
AV26958-2.5g
2,6-dichloro-3-methylbenzene-1-sulfonyl chloride
64063-38-3 95%
2.5g
$1007.00 2024-04-19

Additional information on 2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride

2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride (CAS No. 64063-38-3): A Comprehensive Overview

2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride (CAS No. 64063-38-3) is a specialized organic compound widely used in pharmaceutical and agrochemical synthesis. This sulfonyl chloride derivative is characterized by its unique molecular structure, featuring two chlorine atoms and a methyl group on the benzene ring. The compound's reactivity makes it a valuable intermediate in the production of various active ingredients.

The growing interest in sulfonyl chloride derivatives has been driven by their applications in drug discovery and material science. Researchers frequently search for "2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride synthesis" and "CAS 64063-38-3 applications," reflecting the compound's importance in modern chemistry. Its versatility allows for diverse transformations, making it particularly useful in creating sulfonamide-based compounds.

From a chemical perspective, 2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride exhibits interesting properties that contribute to its reactivity. The electron-withdrawing nature of the sulfonyl chloride group activates the aromatic ring for nucleophilic substitution reactions. This characteristic has led to increased searches for "64063-38-3 reactivity" and "2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride mechanism" among synthetic chemists.

In pharmaceutical applications, this compound serves as a key building block for various drug candidates. The presence of both chlorine substituents and the sulfonyl chloride group enables the creation of molecules with potential biological activity. Recent trends show growing interest in "2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride in drug development" as researchers explore new therapeutic avenues.

The compound's stability and storage requirements are common topics of inquiry, with many professionals searching for "CAS 64063-38-3 handling precautions." While not classified as hazardous under standard conditions, proper storage in cool, dry conditions is recommended to maintain its reactivity and shelf life.

Market analysis reveals increasing demand for 2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride, particularly in regions with strong pharmaceutical manufacturing sectors. The compound's role in producing sulfonamide drugs has contributed to its commercial significance, with searches for "64063-38-3 suppliers" and "2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride price trends" reflecting this market interest.

Recent advancements in synthetic methodology have improved the production efficiency of 2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride. These developments address common search queries like "optimized synthesis of 64063-38-3" and "green chemistry approaches to sulfonyl chlorides," demonstrating the compound's relevance in sustainable chemistry initiatives.

Analytical characterization of 2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride typically involves techniques such as NMR spectroscopy and mass spectrometry. Laboratory professionals often search for "CAS 64063-38-3 spectral data" and "2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride purity analysis" when working with this material.

The compound's potential in material science applications has gained attention, particularly in polymer modification and surface functionalization. This emerging application area has led to increased searches for "64063-38-3 in materials chemistry" and "sulfonyl chloride-containing polymers," highlighting its expanding utility beyond traditional pharmaceutical uses.

Quality control aspects of 2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride remain crucial for industrial applications. Manufacturers frequently inquire about "CAS 64063-38-3 specification standards" and "analytical methods for sulfonyl chloride purity," emphasizing the need for reliable quality assessment protocols.

In conclusion, 2,6-Dichloro-3-methylbenzene-1-sulfonyl Chloride (CAS No. 64063-38-3) represents an important chemical intermediate with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to make it a subject of research interest, as evidenced by the variety of search terms related to its properties and uses. As synthetic chemistry advances, this compound is likely to maintain its position as a valuable tool for chemical innovation.

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